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Compound of Interest

Compound Name:
1-(3-Fluorophenyl)-1H-Pyrazole-4-

Carbaldehyde

CAS No.: 936940-82-8

Cat. No.: B1460809

Get Quote

CAS Number: 936940-82-8 Molecular Formula: C₁₀H₇FN₂O Molecular Weight: 190.17 g/mol [1]

[2]

Executive Summary & Physicochemical Profile
As a Senior Application Scientist in medicinal chemistry, I classify 1-(3-Fluorophenyl)-1H-
pyrazole-4-carbaldehyde as a "High-Value Scaffold Intermediate." It is not merely a reagent; it

is a privileged pharmacophore building block. The 3-fluorophenyl moiety imparts metabolic

stability by blocking the P450 oxidation often seen at the para position of phenyl rings, while

the C4-aldehyde serves as a versatile electrophilic handle for divergent synthesis.[1]

Physicochemical Specifications
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Property Value Context for Researchers

CAS Number 936940-82-8
Unique identifier for

procurement/regulatory.[1][2]

Appearance Brown to off-white powder

Color variance often indicates

trace oxidation or Vilsmeier

salts.[1]

Melting Point 80–82 °C
Sharp melting point indicates

high purity (>98%).[1]

Solubility DMSO, DMF, DCM, Ethanol

Poor water solubility; requires

organic co-solvents for bio-

assays.

LogP ~2.3 (Predicted)
Lipinski-compliant for oral drug

candidates.[1]

Hazards H302, H315, H319, H335
Irritant; handle in fume hood

(GHS Class).

Synthetic Architecture: The Vilsmeier-Haack
Cyclization
The most robust route to this scaffold is not direct formylation of the pyrazole ring, but rather

the Vilsmeier-Haack cyclization of hydrazones. This method builds the heterocycle and installs

the aldehyde functionality in a single pot, ensuring regioselectivity at the N1 position.

Mechanism of Action
The reaction proceeds via the formation of a chloromethyliminium salt (Vilsmeier reagent).

When 1-(1-phenylethylidene)-2-(3-fluorophenyl)hydrazine reacts with this salt, double

formylation occurs, followed by cyclization and elimination of dimethylamine.[1]

Step-by-Step Protocol
Note: This protocol is designed for 10 mmol scale. Scale-up requires active cooling.[1]
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Reagents:

Acetophenone (1.20 g, 10 mmol)

3-Fluorophenylhydrazine hydrochloride (1.63 g, 10 mmol)[1]

Phosphorus Oxychloride (POCl₃) (3.0 eq)[3]

Dimethylformamide (DMF) (5.0 eq - acts as solvent and reagent)[1]

Workflow:

Hydrazone Formation (In Situ): Dissolve acetophenone and 3-fluorophenylhydrazine in

ethanol (20 mL) with catalytic acetic acid. Reflux for 2 hours. Evaporate solvent to obtain the

crude hydrazone.

Vilsmeier Complex Preparation: In a separate dried flask, cool DMF (4 mL) to 0°C. Add

POCl₃ dropwise under N₂ atmosphere. Critical: Maintain <5°C to prevent thermal

decomposition.

Cyclization: Dissolve the crude hydrazone in minimal DMF and add slowly to the Vilsmeier

complex.

Heating Phase: Warm to room temperature, then heat to 80–90°C for 4 hours. The solution

will darken (deep red/brown).

Hydrolysis (Quench): Pour the reaction mixture onto crushed ice (100 g). Neutralize carefully

with saturated NaHCO₃ or 2N NaOH to pH 7–8. Caution: Exothermic hydrolysis of excess

POCl₃.

Isolation: A precipitate will form. Filter, wash with cold water, and recrystallize from

Ethanol/Water (9:1).

Visualization: Synthesis Pathway
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Figure 1: Convergent synthesis via Vilsmeier-Haack cyclization.[4][5][6] The hydrazone

formation is the rate-determining entry step.[1]

Reactivity & Derivatization Logic
The C4-aldehyde is an "electrophilic warhead." In drug discovery libraries, we exploit this

handle to generate diversity.

Key Transformations
Reductive Amination (Library Generation):

Reagents: Primary amine (R-NH₂), NaBH(OAc)₃, DCM.

Utility: Creates C4-aminomethyl derivatives, common in kinase inhibitors to engage the

hinge region.

Knoevenagel Condensation:

Reagents: Malononitrile, Piperidine (cat.), EtOH.

Utility: Generates acrylonitrile derivatives (Michael acceptors) for covalent inhibition

strategies.

Oxidation to Carboxylic Acid:

Reagents: KMnO₄ or NaClO₂ (Pinnick oxidation).

Utility: Precursor for amide coupling (peptidomimetics).
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Visualization: Derivatization Tree
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Figure 2: Divergent synthesis map.[1] The aldehyde serves as the linchpin for expanding

chemical space.

Medicinal Chemistry Applications
The 1-(3-fluorophenyl) motif is specifically engineered for "Metabolic Hardening."[1]

Fluorine Bioisosterism:

The fluorine atom at the meta position exerts an electron-withdrawing effect, deactivating

the phenyl ring against oxidative metabolism (e.g., hydroxylation).

It increases lipophilicity (logP) slightly, improving membrane permeability compared to the

non-fluorinated analog.

Target Classes:

p38 MAP Kinase Inhibitors: The pyrazole core mimics the ATP purine ring. The 3-

fluorophenyl group often fits into the hydrophobic pocket II of the kinase.

Anti-Inflammatory Agents: Compounds like LQFM021 utilize this specific aldehyde

intermediate to synthesize tetrazole derivatives with analgesic properties comparable to

Celecoxib [1].

Factor Xa Inhibitors: Used in anticoagulant research, where the pyrazole acts as a spacer

between the S1 and S4 binding pockets.
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Safety & Handling (SDS Summary)
Strict adherence to GLP (Good Laboratory Practice) is required.

Signal Word:WARNING

GHS Hazards:

H302: Harmful if swallowed.[7]

H315/H319: Causes skin and serious eye irritation.

H335: May cause respiratory irritation (dust hazard).

Storage: Keep cold (2–8°C) under inert atmosphere (Argon/Nitrogen). Aldehydes are prone

to air oxidation to the corresponding carboxylic acid over time.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1460809?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

